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Compound of Interest

Compound Name:
1,3-Dimethyl-1H-pyrazole-4-

sulfonamide

Cat. No.: B1356517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a heterocyclic organic compound featuring a

pyrazole ring functionalized with a sulfonamide group. This molecule serves as a valuable

building block in medicinal chemistry and drug discovery.[1] The pyrazole scaffold is a

"privileged structure," frequently found in biologically active compounds, while the sulfonamide

group is a well-established pharmacophore known for a wide range of therapeutic applications.

[1] This guide provides a comprehensive overview of the available technical data and synthetic

methodologies for 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Chemical and Physical Properties
1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a solid at room temperature and is expected to

be soluble in polar organic solvents.[2] The following tables summarize its key identifiers and

computed physicochemical properties.

Table 1: Compound Identifiers
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Identifier Value

CAS Number 88398-53-2[1][3]

PubChem CID 13342783[3]

Molecular Formula C₅H₉N₃O₂S[3]

Molecular Weight 175.21 g/mol [1][3]

InChI Key FQQRVLUHFKWHRT-UHFFFAOYSA-N[1][3]

IUPAC Name 1,3-dimethylpyrazole-4-sulfonamide[3]

Table 2: Computed Physicochemical Properties

Property Value Source

XLogP3 -0.8 PubChem[3]

Topological Polar Surface Area 86.4 Å² PubChem[3]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 175.04154771 Da PubChem[3]

Monoisotopic Mass 175.04154771 Da PubChem[3]

Spectroscopic Data
While specific, experimentally determined spectra for 1,3-Dimethyl-1H-pyrazole-4-
sulfonamide are not readily available in the public domain, the expected spectral

characteristics can be inferred from the analysis of closely related analogues.[2][4]

Table 3: Predicted Spectroscopic Features
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Technique Functional Group
Expected Chemical Shift /
Wavenumber

¹H NMR N-CH₃ ~3.7 ppm (singlet)[1]

C-CH₃ ~2.4 ppm (singlet)[1]

Pyrazole Ring-H Singlet[1]

SO₂NH₂ Broad singlet[1]

¹³C NMR Pyrazole Ring Carbons
Aromatic/Heteroaromatic

region

N-CH₃ Carbon Aliphatic region

C-CH₃ Carbon Aliphatic region

FT-IR Sulfonamide (N-H stretch) ~3300-3500 cm⁻¹[1]

Pyrazole Ring (C=N, C=C

stretch)
~1500-1600 cm⁻¹[1]

Sulfonyl (S=O stretch)
Two bands for asymmetric and

symmetric stretching[1]

Experimental Protocols: Synthesis
The synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide is typically achieved through a

two-step process: sulfonylation of the pyrazole precursor followed by amination.[1] The

following is a likely experimental protocol adapted from the synthesis of similar pyrazole-4-

sulfonamides.[4]

Step 1: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride

Reaction: 1,3-Dimethyl-1H-pyrazole is reacted with chlorosulfonic acid, followed by treatment

with thionyl chloride.

Procedure:
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A solution of 1,3-Dimethyl-1H-pyrazole in a suitable solvent (e.g., chloroform) is added

dropwise to a stirred solution of chlorosulfonic acid in the same solvent at 0 °C under a

nitrogen atmosphere.

The reaction mixture is then heated to 60 °C and stirred for several hours.

Thionyl chloride is added to the reaction mixture at 60 °C, and stirring is continued for an

additional period.

The reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction is quenched by the addition of cold water.

The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure to yield the crude 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride.

The crude product can be purified by column chromatography.

Step 2: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide

Reaction: The intermediate 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride is reacted with

ammonia.

Procedure:

1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride is dissolved in a suitable solvent (e.g.,

dichloromethane).

The solution is treated with an aqueous or gaseous source of ammonia.

The reaction is stirred at room temperature for several hours, with progress monitored by

TLC.

After completion, the reaction mixture is washed with water.

The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure to afford the crude 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.
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The final product can be purified by recrystallization or column chromatography.

Visualizations
Synthetic Workflow
The following diagram illustrates the general two-step synthesis of 1,3-Dimethyl-1H-pyrazole-
4-sulfonamide.

1,3-Dimethyl-1H-pyrazole

Sulfonylation
(Chlorosulfonic acid, Thionyl chloride)

1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride

Amination
(Ammonia)

1,3-Dimethyl-1H-pyrazole-4-sulfonamide

Click to download full resolution via product page

Synthetic pathway to 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Role as a Scaffold in Drug Discovery
1,3-Dimethyl-1H-pyrazole-4-sulfonamide is primarily utilized as a scaffold for the synthesis of

more complex molecules with potential therapeutic applications.[1] The following diagram

illustrates this concept.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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